3-(2-methoxy-6-methylquinolin-3-yl)-5-(3-nitrophenyl)-1,2,4-oxadiazole
Overview
Description
3-(2-methoxy-6-methylquinolin-3-yl)-5-(3-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MNQO, and it belongs to the class of heterocyclic organic compounds.
Mechanism of Action
The mechanism of action of MNQO is not fully understood, but studies have shown that it acts by inhibiting various enzymes and pathways that are involved in the progression of cancer and inflammation. MNQO has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. MNQO also inhibits the NF-kB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
MNQO has been shown to have various biochemical and physiological effects. In vitro studies have shown that MNQO has the ability to induce apoptosis in cancer cells, inhibit the activity of topoisomerase II, and inhibit the NF-kB pathway. In vivo studies have shown that MNQO has anti-inflammatory effects and can improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MNQO in lab experiments is its potential as a lead compound for the development of new drugs. MNQO has been shown to have anticancer and anti-inflammatory properties, which makes it a promising candidate for drug development. However, one of the limitations of using MNQO in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are many future directions for research on MNQO. One area of research is the development of new derivatives of MNQO that have improved solubility and bioavailability. Another area of research is the investigation of the potential use of MNQO as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, more studies are needed to fully understand the mechanism of action of MNQO and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of MNQO involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the synthesis of 2-methoxy-6-methylquinoline, which is then reacted with 3-nitrobenzaldehyde to form the intermediate compound. The final step involves the reaction of the intermediate compound with acetic anhydride and sodium azide to produce MNQO.
Scientific Research Applications
MNQO has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, MNQO has been investigated for its anticancer properties. Studies have shown that MNQO has the ability to inhibit the growth of cancer cells by inducing apoptosis. MNQO has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.
properties
IUPAC Name |
3-(2-methoxy-6-methylquinolin-3-yl)-5-(3-nitrophenyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O4/c1-11-6-7-16-13(8-11)10-15(19(20-16)26-2)17-21-18(27-22-17)12-4-3-5-14(9-12)23(24)25/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TURYEXTXTDQITQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC(=C(N=C2C=C1)OC)C3=NOC(=N3)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
